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Compound of Interest

Compound Name: 2PACz

Cat. No.: B2718033

In the pursuit of highly efficient and stable perovskite solar cells (PSCs), the hole transport
layer (HTL) plays a pivotal role. Among the various materials being explored, [2-(9H-carbazol-
9-yl)ethyl]phosphonic acid, commonly known as 2PACz, has emerged as a promising
candidate. This self-assembled monolayer (SAM) offers a compelling alternative to traditional
HTL materials like PTAA and PEDOT:PSS. This guide provides a comprehensive comparison
of the power conversion efficiency of solar cells incorporating 2PACz, supported by
experimental data and detailed protocols for researchers, scientists, and drug development
professionals.

Performance Comparison: 2PACz vs. Alternatives

The use of 2PACz and its derivatives, such as MeO-2PACz, has been shown to significantly
enhance the power conversion efficiency (PCE) of inverted perovskite solar cells. These SAMs
facilitate efficient hole extraction and reduce non-radiative recombination at the interface
between the perovskite absorber and the electrode.

Below is a summary of the photovoltaic performance of perovskite solar cells utilizing different
HTLSs.
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L Short-Circuit Power
Open-Circuit . .
Hole Transport Current Fill Factor (FF) Conversion
Voltage (VOC) . . .
Layer (HTL) V] Density (JSC) [%] Efficiency
[mAlcm2] (PCE) [%]
2PACz 1.19 Not specified Not specified 20.9
MeO-2PACz Not specified Not specified Not specified up to 23.1[1]
PTAA 1.14 23.58 79.21 18.14[1]
PTAA/2PACz
_ 1.14 24.12 80.53 20.05[1]
Bilayer
PEDOT:PSS Not specified Not specified Not specified Not specified

Note: The performance of solar cells can vary depending on the specific perovskite
composition, device architecture, and fabrication conditions.

As the data indicates, the incorporation of a 2PACz layer, even as part of a bilayer with PTAA,
leads to a notable improvement in PCE, primarily driven by an increase in the short-circuit
current density and fill factor[1]. In single-crystal perovskite solar cells, MeO-2PACz has
enabled efficiencies of up to 23.1%[1]. Furthermore, in perovskite/silicon tandem solar cells, the
use of 2PACz-based SAMs has contributed to achieving efficiencies exceeding 29%[2].

Experimental Protocols

The fabrication and characterization of perovskite solar cells with 2PACz-based SAMs involve
a series of precise steps. The following is a generalized protocol for the fabrication of an
inverted perovskite solar cell.

Device Fabrication Workflow
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Caption: A generalized workflow for the fabrication of an inverted perovskite solar cell with a
2PACz self-assembled monolayer.

Detailed Steps:

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned
in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

e UV-Ozone Treatment: The cleaned ITO substrates are treated with UV-ozone for
approximately 15 minutes to improve the surface wettability and remove organic residues.

e 2PACz SAM Deposition: A solution of 2PACz in a solvent like ethanol (e.g., 0.5 mg/mL) is
deposited onto the ITO substrate. This can be done via spin-coating (e.g., at 3000 rpm for 30
seconds) or dip-coating.

e Annealing: The substrate with the 2PACz layer is then annealed at a specific temperature
(e.g., 100°C) for a set duration (e.g., 10 minutes) to promote the formation of a uniform self-
assembled monolayer.

o Perovskite Deposition: The perovskite precursor solution is spin-coated onto the 2PACz
layer in a nitrogen-filled glovebox. The spin-coating parameters and precursor composition
will vary depending on the desired perovskite film.

o Perovskite Annealing: The perovskite film is annealed at a temperature typically between
100°C and 150°C to induce crystallization.

o Electron Transport and Buffer Layer Deposition: An electron transport layer (ETL), such as
C60 or PCBM, and a buffer layer, like bathocuproine (BCP), are sequentially deposited via
thermal evaporation.

» Metal Electrode Deposition: Finally, a metal electrode (e.qg., silver or gold) is deposited by
thermal evaporation to complete the device.

Characterization of Power Conversion Efficiency

The power conversion efficiency of the fabricated solar cells is determined by measuring their
current density-voltage (J-V) characteristics under simulated solar illumination (AM 1.5G, 100
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mwW/cm2).

Key Parameters Measured:

Open-Circuit Voltage (VOC): The maximum voltage a solar cell can produce when no current
is flowing.

e Short-Circuit Current Density (JSC): The maximum current density a solar cell can produce
when the voltage across it is zero.

e Fill Factor (FF): The ratio of the maximum power from the solar cell to the product of VOC
and JSC. It represents the "squareness" of the J-V curve.

o Power Conversion Efficiency (PCE): The ratio of the maximum electrical power output to the
incident light power. It is calculated as: PCE (%) = (VOC x JSC x FF) / Pin x 100 where Pin
is the incident power density of the simulated sunlight.

Device Architecture and Energy Level Alignment

The typical device architecture for an inverted perovskite solar cell utilizing a 2PACz SAM is
illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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